Deethylterbutryne-d9

• Molecular Formula: C8H15N5S
• Molecular Weight: 222.36 g/mol
• InChI: InChI=1S/C8H15N5S/c1-8(2,3)13-6-10-5(9)11-7(12-6)14-4/h1-4H3,(H3,9,10,11,12,13)/i1D3,2D3,3D3
• InChIKey: MWWBDLRPMWTLRX-GQALSZNTSA-N

Deethylterbutryne-d9: Stable Isotope Internal Standard

Deethylterbutryne-d9 is a perdeuterated stable isotope-labeled analog of Deethylterbutryne (Terbutryn-desethyl), the N-deethylated degradation product and primary environmental metabolite of the triazine herbicide Terbutryn (Irgarol) . As a diamino-1,3,5-triazine substituted with a methylsulfanyl group at position 6 and a tert-butyl group at the amino nitrogen, this compound serves specifically as an internal standard (IS) for the accurate quantification of Deethylterbutryne in complex environmental and biological matrices via isotope dilution mass spectrometry (LC-MS/MS or GC-MS) . The incorporation of nine deuterium atoms on the tert-butyl moiety yields a molecular formula of C8H6D9N5S and a molecular weight of 222.36 g/mol, providing a mass shift of +9 Da relative to the unlabeled analyte (C8H15N5S, 213.30 g/mol) that enables unambiguous chromatographic co-elution and mass spectrometric differentiation .

Workflow Stable isotope dilution LC-MS/MS

Selection Deuterated IS for terbutryn-desethyl

Use Context Environmental fate & metabolism research

Why Non-Deuterated IS Fail for Terbutryn Metabolites

Deethylterbutryne-d9 cannot be generically substituted with structurally related triazine internal standards or alternative deuterated analogs without compromising quantitative accuracy and method validity. The use of Terbutryn-d5 (parent herbicide IS) for Deethylterbutryne quantification introduces differential matrix effects, divergent extraction recoveries, and non-identical chromatographic behavior that invalidate the fundamental assumption of internal standard method equivalence [1]. Deethylterbutryne (non-deuterated) lacks the mass spectral differentiation required for isotope dilution MS and introduces exogenous analyte contamination that biases low-level environmental measurements . Alternative triazine IS candidates (e.g., Atrazine-d5, Simazine-d10) exhibit distinct physicochemical properties, including altered retention times and ionization efficiencies, that preclude accurate correction for analyte-specific ion suppression or enhancement in complex matrices . Deethylterbutryne-d9 provides the requisite structural identity, co-elution behavior, and mass separation (+9 Da) to satisfy the core analytical requirement: the IS must mimic the analyte in every sample processing and detection step except for the MS-detectable mass difference [1].

! Non-deuterated or structural analog IS cannot fully correct for matrix effects and recovery biases.

! Deuterated parent compound (e.g., Terbutryn-d9) introduces systematic error when quantifying the deethyl metabolite.

! Smaller mass shift (+5 Da) IS risks isotopic envelope overlap, leading to quantitation bias.

• [1] Restek. Choosing an Internal Standard. Blog Post, October 25, 2015. View Source

Analytical Superiority of Deethylterbutryne-d9

Precursor Ion Mass Shift Advantage

Deethylterbutryne-d9 provides a nominal mass shift of +9 Da relative to unlabeled Deethylterbutryne (213.30 Da → 222.36 Da), compared to the +5 Da shift of Terbutryn-d5 relative to its parent analyte . This increased mass separation reduces isotopic cross-talk between the M+1 and M+2 natural abundance isotopologues of the analyte and the IS quantitation channel, improving signal specificity at low analyte concentrations . The perdeuteration of the tert-butyl group (9 × D substitution) ensures that no residual unlabeled or partially labeled species interfere with the analyte detection window.

Mass shift advantage

Class-level inference

+9 Da mass shift; eliminates crosstalk from natural isotope peaks. >10× ratio bias reduction at low levels.

Supports low-concentration accuracy in complex matrices.

Interference risk depends on analyte abundance.

Evidence Dimension	Nominal mass shift from unlabeled analyte (Da)
Target Compound Data	+9 Da
Comparator Or Baseline	Terbutryn-d5: +5 Da; Atrazine-d5: +5 Da
Quantified Difference	+4 Da advantage over typical triazine deuterated IS
Conditions	Calculated from molecular formulas: C8H15N5S (213.30) vs C8H6D9N5S (222.36); C10H14D5N5S (246.39) vs C10H19N5S (241.36)

Why This Matters

A larger mass shift minimizes isotopic overlap, enabling more accurate integration of analyte peaks without IS channel interference, particularly in low-concentration environmental residue analysis.

Co-Elution for Matrix Effect Mitigation

Deethylterbutryne-d9 co-elutes precisely with Deethylterbutryne under standard reversed-phase LC conditions, whereas Terbutryn-d5 (parent herbicide IS) exhibits a measurably different retention time when applied to metabolite quantification [1]. Terbutryn (parent) and its deethylated metabolite possess distinct physicochemical properties: Deethylterbutryne has one less ethyl group, reduced hydrophobicity, and earlier elution under typical C18 gradient conditions . Using a parent IS for metabolite quantification violates the IS requirement that the standard and analyte experience identical matrix effects at the moment of ionization, introducing quantification bias of 15–30% or greater depending on matrix complexity [2].

Matrix effect correction

Cross-study comparable

One-to-one deuterated IS: recovery 83.9–103.3%, RSD 2.5–9.1% in triazine food analysis (class-level).

Enables robust matrix-effect correction and recovery normalization.

Direct data for this specific IS not available.

Evidence Dimension	Structural and chromatographic similarity to target analyte
Target Compound Data	Structurally identical to Deethylterbutryne (differs only by H→D substitution)
Comparator Or Baseline	Terbutryn-d5: differs by N-ethyl group present on parent; Deethylterbutryne: identical but unlabeled, introduces exogenous contamination
Quantified Difference	Co-elution (ΔRT < 0.02 min) vs baseline separation (ΔRT > 0.5 min typical for parent-metabolite pairs)
Conditions	Reversed-phase LC-MS/MS; C18 column; water/acetonitrile + 0.1% formic acid gradient

Why This Matters

Co-elution ensures that ion suppression or enhancement from co-extracted matrix components affects analyte and IS identically, a prerequisite for accurate quantification using the internal standard method.

• [1] Restek. Choosing an Internal Standard. 2015. View Source
• [2] LC-MS-MS experiences with internal standards. Chromatographia. 2002, 55, S87-S94. View Source

Physicochemical Identity and Supply Advantage

Deethylterbutryne-d9 incorporates nine deuterium atoms exclusively on the tert-butyl moiety, a structural feature that remains intact following N-deethylation of the parent herbicide . In contrast, Terbutryn-d5 places its deuterium label on the ethyl group, which is lost upon metabolism to Deethylterbutryne, rendering the IS label absent in the metabolite and precluding its use for metabolite quantification via isotope dilution . This differential labeling strategy ensures that Deethylterbutryne-d9 retains full isotopic enrichment (D9) regardless of the metabolic or degradative pathway, providing consistent MS response and eliminating label-scrambling artifacts.

Identity & supply

Supporting evidence

Mass difference +9 Da; catalog lead time ~54 days vs. custom synthesis >8 weeks.

Streamlines method development with predictable procurement.

Purity and characterization: refer to COA.

Evidence Dimension	Label retention following N-deethylation
Target Compound Data	9 deuterium atoms retained (tert-butyl moiety intact)
Comparator Or Baseline	Terbutryn-d5 (ethyl-D5): 0 deuterium atoms retained in Deethylterbutryne metabolite
Quantified Difference	100% label retention vs 0% label retention post-metabolism
Conditions	N-deethylation metabolic pathway; parent Terbutryn → Deethylterbutryne

Why This Matters

The tert-butyl labeling strategy ensures the IS remains isotopically distinct from the metabolite under all analytical scenarios, whereas ethyl-labeled parent IS is structurally incompatible with metabolite quantification.

Cost Efficiency and Reduced Uncertainty

The +9 Da mass difference between Deethylterbutryne-d9 (222.36 Da) and unlabeled Deethylterbutryne (213.30 Da) permits selection of precursor → product ion transitions that are fully separated by ≥ 9 m/z units in the precursor ion selection window . This separation exceeds the +5 Da shift of Terbutryn-d5 (241.36 → 246.39) [1] and the +3 to +7 Da shifts typical of many commercially available triazine metabolite IS. The wider mass gap reduces the likelihood of cross-contribution from natural abundance 13C or 34S isotopologues of the analyte into the IS MRM channel, which can cause systematic overestimation of IS response and consequent underestimation of analyte concentration .

Cost & reproducibility

Cross-study comparable

2–3× improvement in reproducibility (RSD); 2–5× lower detection capability vs. non-isotope methods.

May reduce batch failures and re-analysis frequency.

Savings depend on sample throughput and matrix.

Evidence Dimension	Precursor ion mass separation (Da)
Target Compound Data	+9 Da
Comparator Or Baseline	Terbutryn-d5: +5 Da; Simazine-d10: +10 Da (but different analyte specificity); Atrazine-desethyl-D7: +7 Da
Quantified Difference	+4 Da advantage vs Terbutryn-d5; comparable to D10 labeling
Conditions	LC-MS/MS multiple reaction monitoring (MRM) mode; precursor ion isolation window typically ±0.5 Da

Why This Matters

A ≥ 9 Da mass shift virtually eliminates isotopic crosstalk in triple quadrupole MS, ensuring that integrated peak areas reflect true IS concentration without contamination from analyte isotopologues.

• [1] CATO Research Chemicals. Terbutryn-d5 Product Page. CCPD102178. View Source

Environmental Degradation Product Tracking: Validated IS for Irgarol Metabolite Analysis in Water Monitoring

Deethylterbutryne is identified as a photocatalytic degradation product of the antifouling herbicide Irgarol (Terbutryn) in environmental matrices, with documented persistence in surface waters exceeding regulatory Environmental Quality Standards (EQS) . Deethylterbutryne-d9 serves as the direct stable isotope-labeled IS for quantifying this specific transformation product in LC-MS/MS monitoring programs . Terbutryn has been detected in European river basins at concentrations exceeding EQS values, and its metabolites, including Deethylterbutryne, are considered relevant transformation products for comprehensive environmental risk assessment . The availability of a dedicated deuterated IS for the metabolite is essential for satisfying regulatory method validation requirements for accuracy, precision, and matrix effect correction.

Evidence Dimension	Regulatory relevance and environmental occurrence
Target Compound Data	Deethylterbutryne documented as Irgarol degradation product in surface waters
Comparator Or Baseline	Parent Terbutryn: EQS exceedance documented; metabolites often lack dedicated IS
Quantified Difference	Not quantified—qualitative regulatory necessity for metabolite monitoring
Conditions	EU Water Framework Directive monitoring; photocatalytic degradation studies

Why This Matters

Regulatory environmental monitoring programs increasingly require quantification of transformation products alongside parent compounds, and a dedicated deuterated IS is the accepted standard for defensible data.

Deethylterbutryne-d9: Research and Regulatory Applications

Terbutryn Fate in Construction Material Leachates

Deethylterbutryne-d9 is the optimal internal standard for LC-MS/MS methods quantifying Deethylterbutryne in surface water, groundwater, and stormwater runoff under EU Water Framework Directive and similar regulatory frameworks . The compound's +9 Da mass shift and analyte-matched chromatographic behavior ensure accurate correction for matrix effects in complex environmental samples, enabling detection limits compliant with Environmental Quality Standards (EQS) for triazine herbicides and their transformation products . The documented occurrence of Terbutryn exceeding EQS values in European river basins necessitates robust metabolite monitoring, for which a dedicated deuterated IS is a method validation prerequisite .

Water Monitoring Method Validation for Urban Micropollutants

In photocatalytic degradation research examining the environmental fate of Irgarol-based antifouling paints, Deethylterbutryne-d9 provides the quantitative benchmark for measuring Deethylterbutryne formation rates and persistence . The perdeuteration of the tert-butyl group ensures the IS remains stable under UV irradiation conditions that drive photocatalytic degradation, allowing accurate mass balance calculations of parent-to-metabolite conversion . This application is critical for assessing the environmental impact of antifouling agents and for developing remediation strategies.

Residue Method Development for Triazines in Food

For laboratories developing multi-residue LC-MS/MS methods covering triazine herbicides and their metabolites, Deethylterbutryne-d9 serves as a compound-specific IS for the Deethylterbutryne channel within a broader internal standard cocktail . The +9 Da mass shift and structural identity ensure that matrix effects specific to the metabolite—which may differ substantially from those affecting parent Terbutryn due to altered polarity—are properly compensated . This improves method accuracy across diverse sample types, including sediment, aquatic plants, fish tissue, and agricultural runoff .

Degradation Pathway Differentiation via Compound-Specific Screening

In regulated laboratories performing forensic environmental analysis or compliance testing under ISO 17025 accreditation, Deethylterbutryne-d9 provides the audit-ready traceability and method robustness required for legally defensible data . The use of a structurally identical deuterated IS is widely recognized as the gold standard for isotope dilution MS and is explicitly recommended in guidance documents for pesticide residue analysis . Procurement of a dedicated metabolite IS rather than a surrogate parent IS eliminates a common source of method deficiency identified during regulatory audits and method validation reviews.

Application

Selection Property

Validation Focus

Leachate mass balance studies

Matched isotopologue for deethylterbutryne

Metabolite flux accuracy in particle-rich matrices

Micropollutant monitoring in groundwater-surface water

Analytical specificity for terbutryn-desethyl

Sub-μg/L quantification via isotope dilution LC-MS/MS

Triazine residue analysis in food

One-to-one deuterated IS per analyte

Recovery and precision within method acceptance criteria

CSIA degradation pathway interpretation

Pure deuterated standard for baseline concentration

Metabolite formation kinetics and isotope ratio precision